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Compound of Interest

Compound Name: Bpkdi

Cat. No.: B10775088 Get Quote

Essential Safety and Handling Guide for BPKDi
This document provides crucial safety protocols and logistical information for the handling and

disposal of BPKDi (CAS 1201673-28-0), a potent inhibitor of protein kinase D (PKD). The

information is intended for researchers, scientists, and drug development professionals. Given

that the toxicological properties of this compound have not been fully elucidated, it should be

handled as potentially hazardous.

Compound Data and Physical Properties
The following table summarizes the key quantitative data for BPKDi.
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Property Value Citation

CAS Number 1201673-28-0 [1][2]

Molecular Formula C₂₁H₂₈N₆O [2]

Molecular Weight 380.5 g/mol [2]

Purity ≥98% [2]

Appearance A solid [2]

Solubility Soluble in DMSO [2]

Storage Temperature -20°C [2]

Stability ≥ 4 years (at -20°C) [2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling BPKDi to prevent

exposure.

Equipment Specification and Use Protocol

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn at all times. Change gloves immediately if

contaminated.

Eye Protection
Appropriate safety glasses or goggles are

required.

Body Protection A lab coat must be worn and kept fully fastened.

Respiratory Protection

All handling of BPKDi as a solid or in solution

must be conducted in a certified chemical fume

hood to prevent inhalation.

Experimental Protocols: Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of

BPKDi in a laboratory setting.
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Preparation of Stock Solutions
This protocol details the steps for safely preparing a stock solution of BPKDi.

Materials:

BPKDi solid

Anhydrous DMSO

Sterile, inert gas-purged vials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Preparation: Before starting, ensure the chemical fume hood is operational and the work

area is clean and decontaminated.

Weighing: Tare a sterile vial on an analytical balance within the fume hood. Carefully weigh

the desired amount of BPKDi solid.

Solvent Addition: Using a calibrated pipette, add the required volume of DMSO to the vial to

achieve the desired concentration.

Dissolution: Cap the vial securely and vortex until the solid is completely dissolved. The

process can be aided by gentle warming if necessary.

Storage: Store the stock solution at -20°C in a clearly labeled, sealed container.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.
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Procedure:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Containment: For small spills, absorb the material with a finely-powdered liquid-binding

material. For larger spills, follow institutional emergency procedures.

Cleanup: Carefully sweep or vacuum up the absorbed material into a designated hazardous

waste container. Avoid raising dust.

Decontamination: Decontaminate the spill area and any affected equipment with a suitable

solvent (e.g., alcohol), followed by a thorough cleaning.

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.

Disposal Plan
All BPKDi waste, including unused compound, contaminated labware, and cleaning materials,

must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and vials, in a

clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing BPKDi in a designated, sealed hazardous

waste container.

Final Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office.

Visualized Workflow: Safe Handling of BPKDi
The following diagram illustrates the logical workflow for the safe handling of BPKDi, from

receiving the compound to the final disposal of waste.
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Caption: Workflow for the safe handling and disposal of BPKDi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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